Cas no 2562356-75-4 (2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride)

• Product Name: 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride
• CAS No: 2562356-75-4
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• MDL: MFCD34475098
• CID: 5620170
• PubChem ID: 135331511
• Update Time: 2025-05-20

2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride
• 2,2-difluoro-N-methyl-1,3-benzodioxol-5-amine;hydrochloride
• EN300-28333039
• Z5161340126
• UYOJKFNMMNRKIV-UHFFFAOYSA-N
• 2562356-75-4
• SCHEMBL20502848

• MDL： MFCD34475098
• Inchi： 1S/C8H7F2NO2.ClH/c1-11-5-2-3-6-7(4-5)13-8(9,10)12-6;/h2-4,11H,1H3;1H
• InChI Key： UYOJKFNMMNRKIV-UHFFFAOYSA-N
• SMILES： Cl.FC1(OC2C=CC(=CC=2O1)NC)F

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride

Comprehensive Analysis of 2,2-Difluoro-N-methyl-1,3-dioxaindan-5-amine Hydrochloride (CAS No. 2562356-75-4)

The compound 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride (CAS No. 2562356-75-4) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and dioxaindan moieties, make it a subject of growing interest among chemists and researchers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of fluorinated compounds in drug discovery?" and "How does 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride interact with biological systems?".

Fluorinated compounds like 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride are increasingly sought after due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in the molecule improves its lipophilicity, a critical factor in drug design. Researchers are particularly intrigued by its potential as a bioisostere for non-fluorinated analogs, which aligns with the industry's focus on "green chemistry" and "sustainable synthesis." The compound's CAS No. 2562356-75-4 is frequently searched in databases, reflecting its rising prominence in medicinal chemistry.

In the context of recent advancements, 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride has been explored for its applicability in central nervous system (CNS) targeting. The N-methylamine group and dioxaindan scaffold suggest possible interactions with neurotransmitter receptors, a hot topic in neuroscience research. Questions like "Can fluorinated indan derivatives cross the blood-brain barrier?" are frequently raised in academic forums, highlighting the compound's relevance to cutting-edge studies. Its hydrochloride salt form further enhances solubility, a key consideration for formulation scientists.

From a synthetic perspective, the preparation of CAS No. 2562356-75-4 involves multi-step organic transformations, including electrophilic fluorination and cyclization reactions. These methods are often discussed in the context of "atom economy" and "catalytic efficiency," which are central to modern organic synthesis. The compound's regioselective functionalization at the 5-position opens doors for further derivatization, a feature highly valued in combinatorial chemistry. Searches for "synthetic routes to difluorinated dioxaindans" have surged, indicating growing interest in this structural class.

Beyond pharmaceuticals, 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride has potential applications in material science. Its rigid dioxaindan core and fluorine substituents could contribute to the development of advanced polymers with unique thermal and electronic properties. This aligns with the broader trend of "fluorine-containing functional materials," a topic gaining traction in both academic and industrial settings. The compound's CAS No. 2562356-75-4 is often cross-referenced in patents related to specialty chemicals, underscoring its versatility.

In summary, 2,2-difluoro-N-methyl-1,3-dioxaindan-5-amine hydrochloride represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its CAS No. 2562356-75-4 serves as a gateway to deeper exploration of structure-activity relationships, while its multifaceted applications address pressing questions in "drug development" and "material innovation." As research continues, this compound is poised to remain a focal point in discussions about next-generation chemical entities.